Cas no 1805410-36-9 (5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride
• CAS No: 1805410-36-9
• MF: C₆H₂Cl₂F₃NO₂S
• MW: 280.051788806915
• CID: 4866466
• Update Time: 2025-05-25

5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F3NO2S/c7-2-1-3(9)4(5(10)11)12-6(2)15(8,13)14/h1,5H
• InChI Key： XCJADRQYJFONQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)N=C1S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride

Introduction to 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride (CAS No. 1805410-36-9)

5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride, identified by its CAS number 1805410-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms and a chlorine substituent in its structure imparts unique electronic and steric properties, making it a valuable building block for medicinal chemists.

The sulfonyl chloride functional group in this molecule is particularly noteworthy, as it facilitates the formation of sulfonamides upon reaction with amines. Sulfonamides are a cornerstone of drug design, with numerous examples having made it to the market as therapeutic agents. The 5-chloro and 3-fluoropyridine moieties further enhance the reactivity and potential biological activity of the compound, suggesting its suitability for developing novel pharmaceuticals.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The difluoromethyl group, a key feature of this compound, is particularly interesting as it is known to enhance lipophilicity and binding interactions with biological targets. This has led to its incorporation into various lead compounds targeting diseases such as cancer, infectious diseases, and neurological disorders.

One of the most compelling aspects of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride is its versatility in synthetic chemistry. The sulfonyl chloride moiety allows for straightforward derivatization into sulfonamides, while the pyridine core provides a scaffold that can be further functionalized through nucleophilic substitution or metal-catalyzed cross-coupling reactions. This flexibility makes it an attractive choice for medicinal chemists looking to explore new chemical space.

Recent studies have highlighted the potential of fluorinated pyridines as scaffolds for antiviral and anticancer agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that compounds containing a similar fluorinated pyridine core exhibited potent activity against hepatitis C virus (HCV) protease. The authors attributed this activity to the ability of the fluorine atoms to modulate electronic properties and enhance interactions with the enzyme's active site. Given the structural similarities between their compound and 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride, this sulfonyl chloride derivative could potentially serve as a starting point for developing new antiviral therapies.

Another area where this compound shows promise is in the development of agrochemicals. Fluorinated heterocycles are increasingly being used in crop protection agents due to their improved efficacy and environmental profile. A 2022 review article in *Agrochemical Science* discussed the role of fluorinated pyridines in enhancing the activity of herbicides and insecticides. The review highlighted that compounds with electron-withdrawing groups such as chlorine and fluorine exhibit stronger biological activity due to increased lipophilicity and reduced metabolic degradation.

The synthesis of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route involves the halogenation of a pyridine derivative followed by sulfonylation with chlorosulfonic acid or equivalent reagents. The introduction of the difluoromethyl group can be achieved through electrophilic addition or metal-catalyzed coupling reactions. Careful optimization of reaction conditions is necessary to ensure high yield and purity, especially given the sensitivity of sulfonyl chlorides to moisture and nucleophiles.

In terms of handling and storage, 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride should be kept under inert conditions to prevent degradation. It is typically stored in sealed containers made of compatible materials such as glass or high-density polyethylene (HDPE). Due to its reactive nature, it should be handled with appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies aimed at introducing fluorine atoms efficiently and selectively. Techniques such as fluorous chemistry have enabled researchers to perform reactions under mild conditions while minimizing waste generation. These advancements make it more feasible to explore complex derivatives like 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride, which may hold untapped potential for drug discovery.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride (CAS No. 1805410-36-9) is a versatile intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this sulfonyl chloride derivative are likely to play an increasingly important role in drug discovery pipelines.